6-(2-fluorophenyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one

• IUPAC Name: 6-(2-fluorophenyl)-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C20H15FN4O2/c1-13-6-8-14(9-7-13)20-22-18(27-24-20)12-25-19(26)11-10-17(23-25)15-4-2-3-5-16(15)21/h2-11H,12H2,1H3
• InChI Key: HHBLHDTVNVZCGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC=CC=C4F
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol

Description

6-(2-fluorophenyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C20H15FN4O2 and its molecular weight is 362.364. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Importance

Heterocyclic compounds, especially those incorporating pyridazine and oxadiazole rings, have shown significant synthetic and biological importance. For instance, the synthesis of pyridazin-3(4H)-ones and 1,3,4-oxadiazoles, bearing a 3-indolyl moiety, demonstrates the versatility of these scaffolds in constructing compounds with potential antimicrobial activities (Abou-Elmagd, El-ziaty, & Abdalha, 2015). These findings indicate the potential for exploring 6-(2-fluorophenyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methyl)pyridazin-3(2H)-one in similar antimicrobial applications.

Antimicrobial and Antifungal Activities

The synthesis and evaluation of linked heterocyclics containing pyrazole and oxadiazoles have led to compounds with notable antibacterial and antifungal activities (Reddy, Rao, Devi, & Nagaraj, 2012). Such research underscores the potential of pyridazine and oxadiazole derivatives in the development of new antimicrobial agents.

Synthesis and Anticancer Activity

The development of pyridazinone derivatives, including the exploration of their anticancer, antiangiogenic, and antioxidant properties, has been a significant area of research. For example, a series of pyridazin-3(2H)-one derivatives were synthesized and demonstrated inhibitory effects on the viability of various human cancer cell lines, highlighting their potential as anticancer agents (Kamble, Sawant, Sawant, Pisal, Gacche, Kamble, & Kamble, 2015).

Molecular Structure and Properties

The theoretical study of the molecular structure, spectrum, and thermodynamic properties of pyridazinone and oxadiazole derivatives provides valuable insights into their chemical behavior and potential applications in drug design. For instance, the structural optimization and calculation of frequency for 2-phenyl-5-(6-pyridazinon-3-yl)-1,3,4-oxadiazoles have been performed, revealing the planarity of the molecules and their thermodynamic properties (You-hui, 2011).